![molecular formula C21H19NO4 B2376853 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexane-1-carboxylic acid CAS No. 1936396-62-1](/img/structure/B2376853.png)
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
Overview
Description
This compound is a derivative of fluorene . It has a bicyclic structure with a carbonyl group attached to a methoxy group, which is further attached to a fluorene molecule . The fluorene molecule is a polycyclic aromatic hydrocarbon consisting of three six-membered rings .
Synthesis Analysis
The synthesis of this compound could involve a C-H Activation methodology . This process was developed by Jin-Quan Yu and coworkers, and involves a Pd-mediated C-C bond formation .Molecular Structure Analysis
The molecular structure of this compound includes a fluorene molecule attached to a methoxy group, which is further attached to a carbonyl group . The fluorene molecule is a polycyclic aromatic hydrocarbon consisting of three six-membered rings .Chemical Reactions Analysis
The chemical reactions involving this compound could be related to its fluorene moiety. Fluorene derivatives are known to undergo various chemical reactions, including C-H activation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 351.40 g/mol . It is recommended to be stored in a sealed and dry condition at 2-8°C .Scientific Research Applications
- Fmoc (Fluoren-9-ylmethoxy)carbonyl is a widely used protecting group in peptide synthesis. Researchers employ it to temporarily shield the amino group of an amino acid during solid-phase peptide assembly. The Fmoc group is stable under mild conditions and can be easily removed using base, allowing for efficient peptide elongation .
- Application : Fmoc amino acid azides, derived from Fmoc-protected amino acids, serve as coupling agents in peptide synthesis .
- Application : Researchers use this unnatural amino acid to expand the chemical diversity of peptides and proteins, enabling novel functional studies and drug design .
- Application : Designing prodrugs or conjugates based on this scaffold for improved drug solubility, stability, and selective release .
- Application : Developing efficient and stable organic semiconductors for next-generation electronic devices .
- Application : Designing molecular receptors, sensors, and self-assembled materials for various applications, including drug delivery and catalysis .
Peptide Synthesis and Fmoc Chemistry
Unnatural Amino Acid Incorporation
Drug Delivery Systems
Materials Science and Organic Electronics
Supramolecular Chemistry
Bioconjugation and Labeling
Future Directions
properties
IUPAC Name |
2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO4/c23-19(24)21-9-13(10-21)11-22(21)20(25)26-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMVXIHLJJFHMKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC1(N(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexane-1-carboxylic acid | |
CAS RN |
1936396-62-1 |
Source
|
| Record name | 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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